Cas no 937-37-1 (2,5-Cyclohexadien-1-one, 4-diazo-2,6-dimethyl-)
937-37-1 structure
Product Name:2,5-Cyclohexadien-1-one, 4-diazo-2,6-dimethyl-
2,5-Cyclohexadien-1-one, 4-diazo-2,6-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- 2,5-Cyclohexadien-1-one, 4-diazo-2,6-dimethyl-
- 4-diazonio-2,6-dimethylphenolate
- 937-37-1
- DTXSID00454165
-
- Inchi： 1S/C8H8N2O/c1-5-3-7(10-9)4-6(2)8(5)11/h3-4H,1-2H3
- InChI Key： FDJXHMXREUSGSY-UHFFFAOYSA-N
- SMILES： [O-]C1C(C)=CC(=CC=1C)[N+]#N
Computed Properties
- Exact Mass: 148.063662883g/mol
- Monoisotopic Mass: 148.063662883g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 172
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 51.2Ų
2,5-Cyclohexadien-1-one, 4-diazo-2,6-dimethyl- Related Literature
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1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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